N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C20H25N3O/c1-2-17-8-10-18(11-9-17)21-20(24)16-22-12-14-23(15-13-22)19-6-4-3-5-7-19/h3-11H,2,12-16H2,1H3,(H,21,24)
• InChI Key: XTUPAIFUTHNIHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• CAS RN: 763124-65-8

Description

N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide is a chemical compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. The compound is known for its pharmacological properties, including its ability to act as an antagonist of the dopamine D2 receptor.

Scientific Research Applications

Chemoselective Synthesis

N-(2-Hydroxyphenyl)acetamide serves as a precursor for antimalarial drugs through chemoselective monoacetylation, highlighting the potential of related compounds in drug synthesis processes. Using immobilized lipase catalysts, this method emphasizes the utility of acetamide derivatives in creating intermediates for pharmaceuticals (Magadum & Yadav, 2018).

Antioxidant and Anti-inflammatory Properties

A derivative, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, exhibited noticeable DPPH radical scavenging activity alongside analgesic and anti-inflammatory activities, suggesting its potential for therapeutic use in managing oxidative stress and inflammation (Nayak et al., 2014).

Anticancer Potential

The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide revealed its potential as an anticancer agent through in silico modeling targeting the VEGFr receptor. This synthesis process showcases the application of acetamide derivatives in developing new cancer treatments (Sharma et al., 2018).

Antimicrobial and Anticholinesterase Activities

Thiazole derivatives containing the acetamide group were synthesized and evaluated for their antimicrobial and anticholinesterase activities, demonstrating the role of acetamide derivatives in creating compounds with potential therapeutic applications (Yurttaş et al., 2015).

Anion Coordination and Self-assembly

Studies on different spatial orientations of amide derivatives, including acetamides, have contributed to understanding the molecular structures and self-assembly processes important for material science and supramolecular chemistry (Kalita & Baruah, 2010).

Antioxidant Activity via Coordination Complexes

Coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, illustrating the potential of acetamide-based compounds in developing antioxidant agents (Chkirate et al., 2019).